Cas no 303091-53-4 (2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide)
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide
- A3475/0147369
- BUOQDHHDFKAANG-UHFFFAOYSA-N
- STK477313
- ST027344
- 2-[4-(3-chlorophenyl)piperazinyl]-N-(4-fluorophenyl)acetamide
- 2-[4-(3-chlorophenyl)piperazino]-N-(4-fluorophenyl)acetamide
- 2-[4-(3-chlorophenyl)piperazino]-N~1~-(4-fluorophenyl)acetamide
- Acetamide, 2-[4-(3-chlorophenyl)piperazin-1-yl]-N-(4-fluoroph
- 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide
-
- Inchi: 1S/C18H19ClFN3O/c19-14-2-1-3-17(12-14)23-10-8-22(9-11-23)13-18(24)21-16-6-4-15(20)5-7-16/h1-7,12H,8-11,13H2,(H,21,24)
- InChI Key: BUOQDHHDFKAANG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1CCN(CC(NC2C=CC(=CC=2)F)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 409
- Topological Polar Surface Area: 35.6
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398700-1g |
2-(4-(3-Chlorophenyl)piperazin-1-yl)-N-(4-fluorophenyl)acetamide |
303091-53-4 | 90% | 1g |
¥2881.00 | 2024-05-20 |
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide
Professional Introduction to 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide (CAS No. 303091-53-4)
2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 303091-53-4, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest.
The molecular structure of 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide is characterized by a piperazine core substituted with a 3-chlorophenyl group at the fourth position and an N-(4-fluorophenyl)acetamide moiety at the other end. This configuration imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that modulate neurotransmitter systems. The piperazine scaffold is particularly well-studied for its role in potentiating or inhibiting various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine reuptake transporters. The presence of a 3-chlorophenyl group in this compound may enhance its binding affinity to these targets, potentially leading to more effective pharmacological outcomes.
The N-(4-fluorophenyl)acetamide moiety is another key feature of this compound that contributes to its pharmacological profile. Fluorine atoms are frequently incorporated into drug molecules due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The specific positioning of the fluorine atom in this compound's structure may enhance its interaction with biological macromolecules, thereby increasing its therapeutic efficacy.
Recent studies have highlighted the importance of structure-activity relationships (SARs) in the development of novel psychoactive compounds. Researchers have been exploring how modifications to the piperazine ring and adjacent substituents can influence the pharmacological properties of these molecules. The compound 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide represents an excellent example of how strategic substitutions can lead to enhanced biological activity.
In particular, the combination of a 3-chlorophenyl group and an N-(4-fluorophenyl)acetamide moiety has been shown to produce compounds with improved receptor selectivity and reduced side effects. This balance between potency and selectivity is crucial for developing safe and effective therapeutic agents. The research on such compounds has opened up new avenues for treating neurological disorders, including depression, anxiety, and attention deficit hyperactivity disorder (ADHD).
The synthesis of 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, which is essential for pharmaceutical applications.
The pharmacokinetic properties of this compound are also of great interest. Studies have shown that fluorinated aromatic rings can enhance oral bioavailability by improving lipophilicity while reducing metabolic degradation. Additionally, the piperazine core may contribute to blood-brain barrier penetration, which is critical for treating central nervous system (CNS) disorders. Understanding these pharmacokinetic profiles helps in optimizing dosing regimens and predicting clinical efficacy.
Evaluation of the potential therapeutic applications of 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide has led researchers to investigate its effects on various neurological pathways. Preclinical studies have demonstrated that this compound can modulate serotonin receptor activity, which may have implications for treating mood disorders. Furthermore, its interaction with dopamine receptors suggests potential benefits in managing cognitive deficits associated with neurodegenerative diseases.
The development of novel drug candidates like 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide relies heavily on advances in computational chemistry and molecular modeling techniques. These tools allow researchers to predict how different structural modifications will affect biological activity before conducting expensive wet-lab experiments. Such computational approaches have significantly accelerated the drug discovery process in recent years.
In conclusion, the compound 2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide (CAS No. 303091-53-4) represents a promising candidate for further development in pharmaceutical applications. Its unique molecular structure combines several features that enhance its potential as a therapeutic agent for neurological disorders. Continued research into this compound and related analogs will likely yield valuable insights into structure-activity relationships and pave the way for new treatments targeting neurotransmitter systems.
303091-53-4 (2-[4-(3-Chlorophenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)